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molecular formula C15H29N3O2 B8665470 4-Piperidin-2-ylmethylpiperazine-1-carboxylic acid tert-butyl ester

4-Piperidin-2-ylmethylpiperazine-1-carboxylic acid tert-butyl ester

Cat. No. B8665470
M. Wt: 283.41 g/mol
InChI Key: ZRMONUCYBLMZDN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07767681B2

Procedure details

14.5 ml of cyclohexadiene followed by 3.3 g of 10% Pd/C having a 50% water content are added, under an inert atmosphere, to a solution of 6.43 g of the compound obtained in step 6.1, in 50 ml of EtOH. The medium is stirred at AT for 48 hours and then filtered. The filtrate is evaporated, to give 3.63 g of the desired compound.
Name
cyclohexadiene
Quantity
14.5 mL
Type
reactant
Reaction Step One
Name
water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
compound
Quantity
6.43 g
Type
reactant
Reaction Step Three
Name
EtOH
Quantity
50 mL
Type
solvent
Reaction Step Three
Name
Pd/C
Quantity
3.3 g
Type
catalyst
Reaction Step Four
Name
desired compound

Identifiers

REACTION_CXSMILES
C1CCC=CC=1.O.[C:8]([O:12][C:13]([N:15]1[CH2:20][CH2:19][N:18]([CH2:21][CH:22]2[CH2:27][CH2:26][CH2:25][CH2:24][N:23]2C(OCC2C=CC=CC=2)=O)[CH2:17][CH2:16]1)=[O:14])([CH3:11])([CH3:10])[CH3:9]>CCO.[Pd]>[C:8]([O:12][C:13]([N:15]1[CH2:16][CH2:17][N:18]([CH2:21][CH:22]2[CH2:27][CH2:26][CH2:25][CH2:24][NH:23]2)[CH2:19][CH2:20]1)=[O:14])([CH3:11])([CH3:9])[CH3:10]

Inputs

Step One
Name
cyclohexadiene
Quantity
14.5 mL
Type
reactant
Smiles
C1=CC=CCC1
Step Two
Name
water
Quantity
0 (± 1) mol
Type
reactant
Smiles
O
Step Three
Name
compound
Quantity
6.43 g
Type
reactant
Smiles
C(C)(C)(C)OC(=O)N1CCN(CC1)CC1N(CCCC1)C(=O)OCC1=CC=CC=C1
Name
EtOH
Quantity
50 mL
Type
solvent
Smiles
CCO
Step Four
Name
Pd/C
Quantity
3.3 g
Type
catalyst
Smiles
[Pd]

Conditions

Stirring
Type
CUSTOM
Details
The medium is stirred at AT for 48 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
The filtrate is evaporated

Outcomes

Product
Details
Reaction Time
 48 h
Name
desired compound
Type
product
Smiles
C(C)(C)(C)OC(=O)N1CCN(CC1)CC1NCCCC1
Measurements
Type Value Analysis
AMOUNT: MASS 3.63 g
YIELD: CALCULATEDPERCENTYIELD 83.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.